Cas no 783368-14-9 (2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-)

• Product Name: 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-
• CAS No: 783368-14-9
• MF: C₂₁H₂₀N₂O
• MW: 316.396305084229
• CID: 534699
• PubChem ID: 18444247
• Update Time: 2025-05-24

2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-
• 3-(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)-1H-quinolin-2-one
• 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)quinolin-2-ol
• GQHUAFYOFQRHRS-UHFFFAOYSA-N
• AKOS037650736
• SCHEMBL1813854
• 783368-14-9
• CS-B1591
• C13196
• 3-(1-benzyl-1,2,3,6-tetrahydro-pyridin-4-yl)-quinolin-2-ol
• 3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)quinolin-2(1H)-one
• CS-15238
• FT-0712324
• DTXSID20593828
• 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)quinolin-2-(1H)-one
• DA-02803

• Inchi： 1S/C21H20N2O/c24-21-19(14-18-8-4-5-9-20(18)22-21)17-10-12-23(13-11-17)15-16-6-2-1-3-7-16/h1-10,14H,11-13,15H2,(H,22,24)
• InChI Key： GQHUAFYOFQRHRS-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=CC=2N1)C1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 316.157563266g/mol
• Monoisotopic Mass: 316.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 530.2±50.0 °C at 760 mmHg
• Flash Point: 274.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-

Introduction to 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 783368-14-9, specifically identified as 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl], represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential biological activities. The presence of a quinolinone core appended with a complex pyridine derivative suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

Quinolinone derivatives have long been recognized for their diverse pharmacological properties. Among these, 2(1H)-Quinolinone serves as a scaffold for numerous bioactive molecules. The introduction of a substituted pyridine group at the 3-position of the quinolinone ring enhances the molecule's complexity and potential for selective binding to biological receptors. In particular, the 1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl moiety adds an additional layer of structural complexity, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in drug discovery have highlighted the importance of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl] aligns well with this concept. Its dual quinolinone and pyridine structure could enable simultaneous interaction with enzymes and receptors involved in various disease pathways. This multitargeting approach has shown promise in addressing complex diseases such as cancer and neurodegenerative disorders by simultaneously modulating multiple pathological processes.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of the tetrahydro-1-(phenylmethyl)pyridine moiety necessitates careful consideration of stereochemistry to ensure the desired regioisomer is obtained. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with high enantioselectivity and yield.

In terms of biological activity, preliminary studies on derivatives of quinolinone have revealed potential applications in various therapeutic areas. For instance, some quinolinone-based compounds have demonstrated antitumor properties by inhibiting key enzymes involved in cell proliferation. The presence of the phenylmethyl group in our target molecule may enhance its ability to interact with specific protein targets, potentially leading to novel therapeutic effects.

The pyridine moiety is particularly interesting from a pharmacological perspective. Pyridine derivatives are well-known for their ability to modulate neurotransmitter systems and ion channels. By incorporating a substituted pyridine group into the quinolinone framework, researchers aim to develop compounds that can interact with both central and peripheral nervous system targets. This could be particularly relevant in the development of drugs for neurological disorders such as Alzheimer's disease or Parkinson's disease.

Computational chemistry has played an increasingly important role in the design and optimization of bioactive molecules like 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]. Molecular modeling techniques allow researchers to predict binding affinities and interactions between the compound and biological targets before conducting expensive wet-lab experiments. This approach not only accelerates drug discovery but also helps in identifying potential lead compounds that can be further optimized.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an intermediate in organic synthesis or as a building block for more complex molecules. The versatility of quinolinone derivatives allows them to be incorporated into various chemical frameworks, making them valuable tools for synthetic chemists.

Future research on 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl] should focus on elucidating its mechanism of action and exploring its potential therapeutic applications. Preclinical studies are essential to evaluate its safety profile and efficacy in animal models before moving on to human trials. Additionally, investigating analogs of this compound could provide insights into structure-activity relationships (SAR) and help identify more potent and selective bioactive molecules.

The development of novel therapeutic agents remains one of the most pressing challenges in modern medicine. Compounds like 2(1H)-Quinolinone, 3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl] offer hope by providing new chemical entities that can address unmet medical needs. As our understanding of biological systems continues to grow，so does our ability to design molecules that can interact with these systems in precise ways.